Cas no 2137746-40-6 (1-(4-iodophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride)

• Product Name: 1-(4-iodophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride
• CAS No: 2137746-40-6
• MF: C₈H₅FIN₃O₂S
• MW: 353.112075567245
• CID: 6257057
• PubChem ID: 165862411
• Update Time: 2025-11-06

1-(4-iodophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-729171
• 1-(4-iodophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride
• 2137746-40-6

• Inchi： 1S/C8H5FIN3O2S/c9-16(14,15)8-5-13(12-11-8)7-3-1-6(10)2-4-7/h1-5H
• InChI Key： YCHXUCLXIAQKSD-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)N1C=C(N=N1)S(=O)(=O)F

Computed Properties

• Exact Mass: 352.91312g/mol
• Monoisotopic Mass: 352.91312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.2Ų

Additional information on 1-(4-iodophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride

Introduction to 1-(4-iodophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride (CAS No. 2137746-40-6)

1-(4-iodophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride, identified by the chemical identifier CAS No. 2137746-40-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The presence of both an iodine substituent at the phenyl ring and a sulfonyl fluoride group at the triazole ring imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry.

The structural features of 1-(4-iodophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride make it particularly interesting for medicinal chemists. The iodine atom at the 4-position of the phenyl ring serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the design of novel therapeutic agents. Additionally, the sulfonyl fluoride group is known to enhance binding affinity and metabolic stability in drug candidates, a critical factor in optimizing pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing new methodologies for constructing triazole derivatives due to their broad spectrum of biological activities. Triazoles have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The compound 1-(4-iodophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride represents a promising scaffold for further derivatization aimed at identifying lead compounds with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of this compound is its potential application in fragment-based drug discovery. Fragment-based approaches involve identifying small molecular fragments that exhibit weak binding to a target protein and then using these fragments as building blocks to develop more potent inhibitors. The iodophenyl-triazole scaffold provided by 1-(4-iodophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride is well-suited for this purpose due to its ability to undergo facile modifications while maintaining structural integrity.

Recent studies have highlighted the utility of sulfonyl fluorides in medicinal chemistry due to their ability to improve pharmacokinetic properties such as solubility and bioavailability. The sulfonyl fluoride group in 1-(4-iodophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride can be hydrolyzed to a sulfonic acid under physiological conditions, which can enhance binding interactions with biological targets. This property makes it an attractive moiety for designing prodrugs or compounds that require controlled release mechanisms.

The iodine atom at the phenyl ring also offers opportunities for further functionalization through transition-metal-catalyzed reactions. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce various substituents at the iodine-bearing position, thereby expanding the chemical space available for drug discovery. This flexibility is particularly valuable in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic agents.

Another area where 1-(4-iodophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes and are frequently targeted by small-molecule drugs. The triazole core is a well-known pharmacophore in kinase inhibitors due to its ability to interact with key residues in the ATP-binding pocket. By incorporating this scaffold into drug candidates derived from 1-(4-iodophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride, researchers can leverage its known bioactivity while exploring new analogs with improved pharmacological profiles.

The compound's unique structural features also make it suitable for applications in materials science and nanotechnology. For example, triazole derivatives have been explored as monomers or cross-linking agents in polymer synthesis due to their ability to form stable covalent bonds under mild conditions. The presence of both iodine and sulfonyl fluoride groups provides additional handles for modifying polymer properties, such as solubility and thermal stability.

In conclusion,1-(4-iodophenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride (CAS No. 2137746-40-6) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its structural features enable diverse chemical modifications through cross-coupling reactions and other synthetic methodologies, making it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. Furthermore, its ability to enhance pharmacokinetic properties and interact with key biological targets positions it as a promising candidate for further exploration in drug discovery efforts.